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Compound of Interest

Compound Name: Bis-Cyano-PEG5

Cat. No.: B3041917 Get Quote

In-Depth Technical Guide to Bis-Cyano-PEG5
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure, molecular weight,

and potential applications of Bis-Cyano-PEG5, a homobifunctional polyethylene glycol (PEG)

linker. The information is tailored for professionals in the fields of bioconjugation, drug delivery,

and materials science.

Core Properties of Bis-Cyano-PEG5
Bis-Cyano-PEG5, also known by its systematic name 4,7,10,13,16-

Pentaoxanonadecanedinitrile, is a PEG derivative with five ethylene glycol units and terminal

cyano (nitrile) groups. These reactive termini make it a valuable building block for chemical

synthesis and bioconjugation.

Quantitative Data Summary
The key quantitative properties of Bis-Cyano-PEG5 are summarized in the table below for

easy reference.
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Property Value Source(s)

CAS Number 41263-79-0

Molecular Formula C14H24N2O5

Molecular Weight 300.35 g/mol

SMILES
N#CCCOCCOCCOCCOCCOC

CC#N

Purity Typically >95%

Chemical Structure and Reactivity
The structure of Bis-Cyano-PEG5 features a flexible, hydrophilic PEG core with a nitrile group

at each end. The PEG backbone enhances solubility in aqueous and many organic solvents, a

crucial feature for biological applications.

The terminal nitrile groups are the primary sites of reactivity. They can undergo various

chemical transformations, most notably reduction to primary amines. This conversion is a key

step in leveraging Bis-Cyano-PEG5 as a linker, as the resulting diamino-PEG5 can be

conjugated to biomolecules or other chemical entities.

Logical Relationship: Conversion to Diamino-PEG5
The conversion of the nitrile groups to primary amines is a fundamental reaction for the

application of Bis-Cyano-PEG5. This process is typically achieved through reduction.

Caption: Reaction pathway for the conversion of Bis-Cyano-PEG5 to Diamino-PEG5.

Experimental Protocols
While specific, published experimental protocols detailing the use of Bis-Cyano-PEG5 (CAS

41263-79-0) are not readily available in the surveyed literature, a representative protocol for

the reduction of a nitrile-terminated PEG to a primary amine can be provided. This protocol is

based on established chemical principles for the reduction of nitriles.
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Representative Protocol: Reduction of Bis-Cyano-PEG5
to Diamino-PEG5
Objective: To convert the terminal nitrile groups of Bis-Cyano-PEG5 to primary amine groups.

Materials:

Bis-Cyano-PEG5

Lithium aluminum hydride (LiAlH4)

Anhydrous tetrahydrofuran (THF)

Distilled water

Sodium sulfate (Na2SO4) or Magnesium sulfate (MgSO4)

Dichloromethane (DCM)

Diethyl ether

Round-bottom flask

Magnetic stirrer

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a dry round-bottom flask under an inert atmosphere (e.g., argon or

nitrogen), dissolve Bis-Cyano-PEG5 in anhydrous THF.

Addition of Reducing Agent: Slowly add a solution of lithium aluminum hydride in THF to the

stirred solution of Bis-Cyano-PEG5 at 0 °C.
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Reaction: After the addition is complete, allow the reaction mixture to warm to room

temperature and then heat to reflux for several hours. The progress of the reaction can be

monitored by thin-layer chromatography (TLC) or infrared (IR) spectroscopy (disappearance

of the nitrile peak).

Quenching: After the reaction is complete, cool the flask to 0 °C and cautiously quench the

excess LiAlH4 by the sequential, dropwise addition of water, followed by a 15% aqueous

solution of sodium hydroxide, and then more water.

Workup: Filter the resulting mixture to remove the aluminum salts. Wash the filter cake with

THF or DCM.

Extraction: Combine the filtrate and the washings and extract with DCM.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or

magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

Purification: The crude product can be further purified by precipitation from a solution in DCM

by the addition of cold diethyl ether, followed by filtration and drying under vacuum.

Characterization: Confirm the structure of the resulting Diamino-PEG5 using techniques

such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Safety Precautions: Lithium aluminum hydride is a highly reactive and flammable substance. It

reacts violently with water. All procedures should be carried out in a well-ventilated fume hood

by trained personnel.

Potential Applications and Workflows
The primary utility of Bis-Cyano-PEG5 lies in its role as a precursor to diamino-PEG linkers.

These linkers are widely used in various biomedical and biotechnological applications.

Experimental Workflow: Bioconjugation
The diamino-PEG5 derived from Bis-Cyano-PEG5 can be used to crosslink or conjugate

molecules containing amine-reactive functional groups, such as carboxylic acids (often

activated as NHS esters) or aldehydes.
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Caption: A generalized workflow for the use of Bis-Cyano-PEG5 in bioconjugation.

Applications for such PEGylated conjugates include:

Drug Delivery: Improving the solubility and circulation half-life of small molecule drugs or

protein therapeutics.

Antibody-Drug Conjugates (ADCs): Serving as a flexible linker between an antibody and a

cytotoxic payload.

Surface Modification: Functionalizing nanoparticles, liposomes, or medical device surfaces to

enhance biocompatibility and reduce non-specific protein adsorption.

Hydrogel Formation: Acting as a crosslinker in the formation of hydrogels for tissue

engineering and controlled release applications.

To cite this document: BenchChem. [Bis-Cyano-PEG5 structure and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3041917#bis-cyano-peg5-structure-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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